![molecular formula C25H28N2O4 B2924770 2-(2-(Diethylamino)ethyl)-1-(4-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione CAS No. 631886-62-9](/img/structure/B2924770.png)
2-(2-(Diethylamino)ethyl)-1-(4-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
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Description
2-(2-(Diethylamino)ethyl)-1-(4-methoxyphenyl)-7-methyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C25H28N2O4 and its molecular weight is 420.509. The purity is usually 95%.
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Scientific Research Applications
Chemosensors for Transition Metal Ions
Research on naphthoquinone-based chemosensors for transition metal ions has shown significant selectivity towards Cu2+ ions, with the complexation leading to a color change. This property is crucial for developing sensitive and selective metal ion sensors in various applications, including environmental monitoring and biomedical analysis (Gosavi-Mirkute et al., 2017).
Electron Transport Layer in Polymer Solar Cells
A novel alcohol-soluble n-type conjugated polyelectrolyte has been synthesized for use as an electron transport layer (ETL) in polymer solar cells. The electron-deficient nature and planar structure of the diketopyrrolopyrrole (DPP) backbone, a related compound, provide high conductivity and electron mobility, enhancing the power conversion efficiency of these devices (Hu et al., 2015).
Synthesis of Pyrrolidine-2,4-Diones and Derivatives
The synthesis of pyrrolidine-2,4-diones (tetramic acids) and some derivatives has been explored, highlighting methods to obtain these compounds and their potential utility in pharmaceuticals and organic synthesis. These studies underscore the adaptability and importance of pyrrolidine-dione scaffolds in creating diverse and biologically active molecules (Mulholland et al., 1972).
Antibacterial Activity
An unexpected synthesis product, 3-(1-Ethylamino-ethylidene)-1-methyl-pyrrolidine-2,4-dione, demonstrated moderate antibacterial activity against S. aureus and E. coli. This discovery opens new avenues for designing and synthesizing novel antibacterial agents based on pyrrolidine-dione structures (Angelov et al., 2023).
Photoluminescent Conjugated Polymers
The development of π-conjugated polymers containing diketopyrrolopyrrole (DPP) and phenylene units for potential electronic applications showcases the versatile nature of DPP derivatives. These materials exhibit strong photoluminescence, making them suitable for use in optoelectronic devices (Beyerlein & Tieke, 2000).
properties
IUPAC Name |
2-[2-(diethylamino)ethyl]-1-(4-methoxyphenyl)-7-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H28N2O4/c1-5-26(6-2)13-14-27-22(17-8-10-18(30-4)11-9-17)21-23(28)19-15-16(3)7-12-20(19)31-24(21)25(27)29/h7-12,15,22H,5-6,13-14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGZMBUZBXFGZIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C=C3)C)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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